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Compound of Interest

Compound Name:
Bis(2,4,4-

trimethylpentyl)phosphinic acid

Cat. No.: B022738 Get Quote

An In-depth Technical Guide on the Toxicity and Safety of Bis(2,4,4-
trimethylpentyl)phosphinic acid

Chemical Identifier: Bis(2,4,4-trimethylpentyl)phosphinic acid CAS Number: 83411-71-6[1]

Synonyms: CYANEX® 272 Extractant, Diisooctylphosphinic acid[1][2][3]

This document provides a comprehensive overview of the available toxicity and safety data for

Bis(2,4,4-trimethylpentyl)phosphinic acid, intended for researchers, scientists, and drug

development professionals. The information is compiled from material safety data sheets,

regulatory dossiers, and scientific literature.

Human Health Toxicity
Bis(2,4,4-trimethylpentyl)phosphinic acid is not classified as acutely toxic via oral, dermal,

or inhalation routes based on available data.[4][5] The primary hazards to human health are

irritation to the skin and eyes.[4][6] It is not considered a skin sensitizer, mutagen, carcinogen,

or reproductive toxicant.[4][5][7]

Acute Toxicity
The substance has low acute toxicity. The acute oral LD50 in rats is reported as 3500 mg/kg,

and the acute dermal LD50 in rabbits is 2000 mg/kg.[7] The 4-hour inhalation LC50 in rats is

estimated to be greater than 20 mg/L.[7]
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Endpoint Species Route Value Reference

LD50 Rat Oral >3500 mg/kg [7][8]

LD50 Rabbit Dermal >2000 mg/kg [7][8]

LC50 Rat Inhalation
>20 mg/L (4-

hour)
[7]

Irritation and Sensitization
Direct contact with the substance causes skin irritation and serious eye irritation.[4][6] However,

it did not produce dermal sensitization in studies with guinea pigs.[7]

Endpoint Species Result Classification Reference

Skin Irritation Rabbit
Moderate

Irritation

Causes skin

irritation (GHS

Category 2)

[4][6][7]

Eye Irritation Rabbit
Moderate

Irritation

Causes serious

eye irritation

(GHS Category

2)

[2][4][6][7]

Skin

Sensitization
Guinea Pig Not a sensitizer Not classified [7]

Genetic and Chronic Toxicity
The substance has been evaluated for genotoxicity and was found to be negative in the Ames

Salmonella Assay and not active in the Mouse Micronucleus test.[7] Based on available

information, it is not classified as a germ cell mutagen, carcinogen, reproductive toxicant, or a

specific target organ toxicant after single or repeated exposure.[4][5]

Ecotoxicity
Bis(2,4,4-trimethylpentyl)phosphinic acid is classified as toxic to aquatic life with long-

lasting effects (GHS Aquatic Chronic Category 2).[2][4][6]
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Endpoint Species Duration Value Reference

LC50

Rainbow Trout

(Oncorhynchus

mykiss)

96 hours 22 mg/L [2][8]

LC50

Bluegill Sunfish

(Lepomis

macrochirus)

96 hours 46 mg/L [8]

EC50
Daphnia magna

(Water Flea)
48 hours >9.9 mg/L [2]

EC50

Algae

(Pseudokirchneri

ella subcapitata)

72 hours
>100% saturated

solution
[2]

NOEC
Activated Sludge

Microorganisms
3 hours 320 mg/L [2]

Experimental Protocols
Acute Fish Toxicity (Based on OECD Guideline 203)
The acute toxicity to fish was determined for species including Rainbow Trout (Oncorhynchus

mykiss) and Bluegill Sunfish.[7][8] The test involved exposing the fish to various concentrations

of the chemical in water for a 96-hour period.[2][8] Observations of mortality and sub-lethal

effects were recorded to determine the LC50 value, which is the concentration lethal to 50% of

the test population.[2]

Skin Irritation Study
The skin irritation potential was assessed in rabbits. A neat sample of the test substance was

applied to the skin under an occluded patch for a 24-hour exposure period.[9] The skin was

then observed for signs of erythema (redness) and edema (swelling) at specified intervals after

patch removal.

Eye Irritation Study
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The eye irritation study was conducted using rabbits. A volume of 0.1 mL of the test substance

was instilled into the conjunctival sac of one eye of each animal.[9] The eyes were then

examined for signs of irritation, such as redness, swelling, and discharge, at various time points

after application.

Visualizations
The following diagrams illustrate the hazard assessment and experimental workflows related to

the toxicological evaluation of Bis(2,4,4-trimethylpentyl)phosphinic acid.

Human Health Hazard Assessment

Bis(2,4,4-trimethylpentyl)
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Acute Toxicity
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Caption: Human health hazard assessment workflow.
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Aquatic Toxicity Testing

Results & Classification

Ecotoxicity Evaluation

Fish
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Caption: Ecotoxicity testing and classification workflow.
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Routes of Exposure

Potential Health Effects

Bis(2,4,4-trimethylpentyl)
phosphinic acid

Dermal Contact

Ocular Contact

Oral Ingestion

Inhalation

Skin Irritation

Serious Eye Irritation

Low Acute Toxicity

Click to download full resolution via product page

Caption: Relationship between exposure routes and health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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